N-((4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-[[4-(4-methoxyphenyl)oxan-4-yl]methyl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C21H22N2O3S/c1-25-17-5-3-16(4-6-17)21(8-10-26-11-9-21)13-22-20(24)15-2-7-18-19(12-15)27-14-23-18/h2-7,12,14H,8-11,13H2,1H3,(H,22,24)
• InChI Key: YBGJVBRLCHOPDY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2(CCOCC2)CNC(=O)C3=CC4=C(C=C3)N=CS4
• Molecular Formula: C21H22N2O3S
• Molecular Weight: 382.5 g/mol

Description

This compound, also known as N-{4-[(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}benzo[d]thiazole-6-carboxamide, has a molecular weight of 434.49. It is a solid substance and should be stored in an inert atmosphere at 2-8°C.

Molecular Structure Analysis

The InChI code for this compound is 1S/C25H26N2O5/c1-30-21-10-6-19(7-11-21)25(12-15-31-16-13-25)17-26-23(28)18-4-8-20(9-5-18)27-24(29)22-3-2-14-32-22/h2-11,14H,12-13,15-17H2,1H3,(H,26,28)(H,27,29). This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 434.49. It is a solid substance and should be stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Synthesis and Chemical Properties

The compound and its derivatives are subjects of synthetic chemistry research, focusing on the development of novel organic compounds with potential therapeutic or material applications. For instance, the synthesis of p-aminobenzoic acid diamides based on 4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-carboxylic acid demonstrates the compound's versatility in forming diamides with potential for varied biological activities (Agekyan & Mkryan, 2015).

Heterocyclic Synthesis

The compound is utilized in the synthesis of heterocyclic compounds, which are crucial in drug development due to their diverse pharmacological properties. For example, research on thiophenylhydrazonoacetates in heterocyclic synthesis explores the creation of various derivatives with potential biological activities (Mohareb et al., 2004).

Antimicrobial and Anticancer Applications

Derivatives of this compound have been synthesized and evaluated for their antimicrobial and anticancer activities. Studies such as the synthesis, characterization, and cytotoxicity of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives demonstrate the potential of these compounds in developing treatments for various diseases (Hassan et al., 2014).

Material Science Applications

In addition to biomedical applications, derivatives of this compound are explored for material science applications, such as the development of new ligands for metal complexation, which can be used in catalysis, optical materials, and more. The synthesis and structure of highly substituted pyrazole ligands and their complexes with platinum(II) and palladium(II) metal ions present an example of such applications (Budzisz et al., 2004).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.